Cas no 133612-00-7 (N-(1-cyclopropylethyl)aniline)

• Product Name: N-(1-cyclopropylethyl)aniline
• CAS No: 133612-00-7
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1233524
• PubChem ID: 2729088
• Update Time: 2025-08-03

N-(1-cyclopropylethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-cyclopropylethyl)-
• N-(1-cyclopropylethyl)aniline
• Cl-6010
• 133612-00-7
• EN300-164474
• F0020-0269
• Maybridge1_006772
• AKOS000228491
• MONKBMHEHLHYQX-UHFFFAOYSA-N
• AKOS022478408
• N-phenyl-N-(1-cyclopropylethyl)amine
• SCHEMBL12957442
• N-(1-cyclopropylethyl)-N-phenylamine
• DTXSID00369563

• Inchi： 1S/C11H15N/c1-9(10-7-8-10)12-11-5-3-2-4-6-11/h2-6,9-10,12H,7-8H2,1H3
• InChI Key： MONKBMHEHLHYQX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C)C1CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on N-(1-cyclopropylethyl)aniline

N-(1-cyclopropylethyl)aniline: An Overview of CAS No. 133612-00-7

N-(1-cyclopropylethyl)aniline (CAS No. 133612-00-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to an ethyl chain and an aniline moiety. The combination of these functional groups endows N-(1-cyclopropylethyl)aniline with a range of interesting properties that make it a valuable intermediate in various chemical processes.

The molecular formula of N-(1-cyclopropylethyl)aniline is C₁₀H₁₅N, and its molecular weight is approximately 153.23 g/mol. The compound is typically synthesized through the reaction of aniline with 1-cyclopropylethyl chloride or bromide, followed by dehydrohalogenation to form the desired amine. The cyclopropyl group, known for its strain energy and reactivity, contributes to the compound's unique chemical behavior, making it a useful building block in the synthesis of more complex molecules.

In the realm of pharmaceutical research, N-(1-cyclopropylethyl)aniline has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing compounds with therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have investigated the use of N-(1-cyclopropylethyl)aniline-derived molecules in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopropyl group has been found to enhance the bioavailability and metabolic stability of these compounds, thereby improving their efficacy.

Beyond pharmaceutical applications, N-(1-cyclopropylethyl)aniline has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C highlighted the use of N-(1-cyclopropylethyl)aniline-based polymers in organic photovoltaic (OPV) devices. These materials exhibit high charge carrier mobility and excellent light absorption properties, making them promising candidates for next-generation solar cells.

The environmental impact of N-(1-cyclopropylethyl)aniline is another area of active research. Scientists at the Environmental Protection Agency (EPA) have conducted studies to assess the compound's biodegradability and potential toxicity. Preliminary results suggest that N-(1-cyclopropylethyl)aniline is relatively stable in aqueous environments but can be effectively degraded by microbial action under certain conditions. This information is crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In terms of safety and handling, N-(1-cyclopropylethyl)aniline should be stored in a well-ventilated area away from sources of heat and ignition. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and goggles, when handling this compound to minimize exposure risks. Additionally, proper waste disposal protocols should be followed to prevent environmental contamination.

The future prospects for N-(1-cyclopropylethyl)aniline are promising, with ongoing research aimed at expanding its applications in various fields. As new synthetic methods and advanced characterization techniques continue to emerge, the potential uses of this compound are likely to grow even further. Researchers are particularly interested in exploring its role in drug discovery, materials science, and environmental remediation.

In conclusion, N-(1-cyclopropylethyl)aniline (CAS No. 133612-00-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile properties make it an important molecule for both academic and industrial research. As ongoing studies continue to uncover new insights into its behavior and potential uses, N-(1-cyclopropylethyl)aniline is poised to play a significant role in advancing various scientific disciplines.